N-(4-acetylphenyl)-2-[(4-tert-butylphenyl)thio]acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(4-tert-butylphenyl)sulfanylacetamide
• InChI: InChI=1S/C20H23NO2S/c1-14(22)15-5-9-17(10-6-15)21-19(23)13-24-18-11-7-16(8-12-18)20(2,3)4/h5-12H,13H2,1-4H3,(H,21,23)
• InChI Key: HTLVJNNDTSUBKX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C20H23NO2S
• Molecular Weight: 341.5 g/mol

Description

N-(4-acetylphenyl)-2-[(4-tert-butylphenyl)thio]acetamide, commonly known as ATB-346, is a novel drug compound that has been developed for the treatment of various inflammatory diseases. This compound is a non-steroidal anti-inflammatory drug (NSAID) that has been designed to selectively inhibit the activity of cyclooxygenase-2 (COX-2) without affecting the activity of COX-1.

Mechanism of Action

ATB-346 selectively inhibits the activity of COX-2, which is an enzyme that is responsible for the production of inflammatory prostaglandins. By selectively inhibiting COX-2, ATB-346 reduces inflammation and pain without affecting the activity of COX-1, which is an enzyme that is responsible for the production of protective prostaglandins.
Biochemical and Physiological Effects
ATB-346 has been found to be effective in reducing inflammation and pain in various animal models of inflammatory diseases. It has also been found to have a favorable safety profile and does not cause gastrointestinal toxicity, which is a common side effect of traditional N-(4-acetylphenyl)-2-[(4-tert-butylphenyl)thio]acetamides.

Advantages and Limitations for Lab Experiments

ATB-346 has several advantages over traditional N-(4-acetylphenyl)-2-[(4-tert-butylphenyl)thio]acetamides in laboratory experiments. It is more selective in inhibiting COX-2, which reduces the risk of gastrointestinal toxicity. It also has a favorable safety profile, which makes it a promising candidate for further clinical development. However, one limitation of ATB-346 is that it has not yet been extensively studied in humans, and its long-term safety and efficacy profile is not yet fully understood.

Future Directions

There are several future directions for the research and development of ATB-346. One potential application is in the treatment of chronic pain, which is a major public health problem. ATB-346 has shown promising results in animal models of neuropathic pain, and further studies are needed to evaluate its efficacy in humans. Another potential application is in the treatment of inflammatory bowel disease, which is a chronic inflammatory disorder of the gastrointestinal tract. ATB-346 has shown promising results in animal models of colitis, and further studies are needed to evaluate its efficacy in humans. Overall, ATB-346 has the potential to be a promising new drug for the treatment of various inflammatory diseases, and further research is needed to fully evaluate its safety and efficacy profile.

Scientific Research Applications

ATB-346 has been extensively studied for its anti-inflammatory properties and has shown promising results in preclinical studies. It has been found to be effective in reducing inflammation and pain in various animal models of inflammatory diseases such as arthritis, colitis, and neuropathic pain.